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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activity of the investigational
compound TX-1123 with other established kinase and cyclooxygenase inhibitors. The data
presented herein is intended to offer an objective overview of TX-1123's performance across
various cell lines and enzymatic assays, supported by detailed experimental protocols.

Introduction to TX-1123

TX-1123 is a novel small molecule inhibitor with a dual mechanism of action. It functions as a

potent protein tyrosine kinase (PTK) inhibitor, targeting several key kinases involved in cancer
cell proliferation and survival. Additionally, it exhibits inhibitory activity against cyclooxygenase
(COX) enzymes, which are implicated in inflammation and tumorigenesis. This multi-targeted

profile suggests a broad therapeutic potential for TX-1123 in oncology.

Comparative Analysis of In Vitro Activity

The following tables summarize the half-maximal inhibitory concentration (IC50) values of TX-
1123 and a panel of competitor compounds against various cancer cell lines and purified
enzymes. This data allows for a direct comparison of their potency and selectivity.
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Anti-proliferative Activity in Cancer Cell Lines

The anti-proliferative effects of TX-1123 were evaluated in hepatocellular carcinoma (HepG2)

and colorectal carcinoma (HCT116) cell lines. The results are compared with those of

standard-of-care inhibitors targeting pathways also modulated by TX-1123.

Compound Cell Line IC50 (uM) Primary Target(s)
TX-1123 HepG2 3.66[1] Multi-kinase, COX
HCT116 39[1]
Rat Hepatocytes 57[1]
Dasatinib K562 (CML) 0.02 Src, Abl
PC-3 (Prostate) 0.2-0.7 Src
Gefitinib NCI-H3255 (NSCLC) 0.015 EGFR
PC-9 (NSCLC) 0.02 EGFR
) U266 (Multiple
Enzastaurin 0.6 PKCB
Myeloma)
OPM-2 (Multiple
1.6 PKCpB
Myeloma)
_ CNE-2
Celecoxib 41.04 COX-2
(Nasopharyngeal)
Hone-1
49.68 COX-2
(Nasopharyngeal)

Enzymatic Inhibitory Activity

TX-1123 has been characterized as an inhibitor of several protein tyrosine kinases and

cyclooxygenase enzymes. Its potency against these targets is detailed below.
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Target Enzyme

TX-1123 IC50 (UM)

Src-K 2.2[1]
eEF2-K 3.2[1]
PKA 9.6[1]
PKC 320[1]
EGFR-k 320[1]
COX-1 15.7[1]
COX-2 1.16[1]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental procedures, the following

diagrams are provided.
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Cell Culture & Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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